Cas no 2172123-92-9 (1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid)

• Product Name: 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid
• CAS No: 2172123-92-9
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6069651
• PubChem ID: 165877632
• Update Time: 2025-06-12

1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid
• 1-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopentane-1-carboxylic acid
• EN300-1500638
• 2172123-92-9

• Inchi： 1S/C28H32N2O5/c1-27(18-12-13-18,16-24(31)29-28(25(32)33)14-6-7-15-28)30-26(34)35-17-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,18,23H,6-7,12-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： ZEBREQPORGVOJW-UHFFFAOYSA-N
• SMILES： O=C(CC(C)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(C(=O)O)CCCC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 798
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid

Research Brief on 2172123-92-9 and 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic Acid

In recent years, the compound with CAS number 2172123-92-9 and the specific product 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid have garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug discovery, particularly in the development of novel therapeutics targeting various diseases. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential therapeutic applications.

The compound 2172123-92-9 has been identified as a key intermediate in the synthesis of complex bioactive molecules. Recent studies have highlighted its role in facilitating the construction of cyclopropane-containing scaffolds, which are prevalent in many pharmacologically active compounds. The presence of the cyclopropyl group in 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid further underscores its importance, as cyclopropane rings are known to enhance metabolic stability and binding affinity in drug candidates.

One of the most notable advancements in this area is the development of efficient synthetic routes for 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and fluorenylmethyloxycarbonyl (Fmoc) protection strategies to achieve high yields and purity. These methods have enabled the scalable production of the compound, paving the way for its use in preclinical and clinical studies.

In terms of biological activity, preliminary studies have demonstrated that 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid exhibits promising interactions with specific protein targets. For instance, it has shown affinity for enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of autoimmune diseases. Additionally, its unique structural features make it a candidate for further exploration in oncology, particularly in the design of inhibitors targeting protein-protein interactions.

Despite these promising findings, challenges remain in the optimization of 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid for therapeutic use. Issues such as bioavailability, pharmacokinetics, and toxicity profiles need to be addressed through comprehensive in vitro and in vivo studies. Recent research has also explored the use of prodrug strategies and formulation technologies to enhance the compound's delivery and efficacy.

In conclusion, the compounds 2172123-92-9 and 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid represent exciting avenues for future drug development. Their unique chemical properties and biological activities position them as valuable tools in the quest for novel therapeutics. Continued research and collaboration across disciplines will be essential to fully realize their potential and translate these findings into clinical applications.